Cas no 2248362-17-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-chlorophenyl)-1,2-oxazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-chlorophenyl)-1,2-oxazole-3-carboxylate
• CAS No: 2248362-17-4
• MF: C₁₈H₉ClN₂O₅
• MW: 368.72746348381
• CID: 6008695
• PubChem ID: 165730129
• Update Time: 2025-06-10

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-chlorophenyl)-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248362-17-4
• EN300-6519077
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-chlorophenyl)-1,2-oxazole-3-carboxylate

• Inchi： 1S/C18H9ClN2O5/c19-11-7-5-10(6-8-11)15-9-14(20-25-15)18(24)26-21-16(22)12-3-1-2-4-13(12)17(21)23/h1-9H
• InChI Key： NEBRORDHXOBDRC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=NO1

Computed Properties

• Exact Mass: 368.0199991g/mol
• Monoisotopic Mass: 368.0199991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-chlorophenyl)-1,2-oxazole-3-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-chlorophenyl)-1,2-oxazole-3-carboxylate (CAS: 2248362-17-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-chlorophenyl)-1,2-oxazole-3-carboxylate (CAS: 2248362-17-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole and oxazole moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its biological efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-chlorophenyl)-1,2-oxazole-3-carboxylate exhibits potent inhibitory effects on NF-κB and MAPK pathways, which are critical in the regulation of inflammatory responses. The study also highlighted the compound's selectivity and low cytotoxicity, making it a promising candidate for further development as an anti-inflammatory agent.

Another significant advancement involves the optimization of the synthetic route for this compound. A recent publication in Organic & Biomolecular Chemistry detailed a more efficient and scalable synthesis method, which reduces the number of steps and improves overall yield. This development is crucial for facilitating large-scale production and enabling further pharmacological evaluations. The new synthetic approach also allows for the introduction of various functional groups, paving the way for the development of derivatives with enhanced biological activity and improved pharmacokinetic properties.

In the context of anticancer research, preliminary in vitro studies have shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-chlorophenyl)-1,2-oxazole-3-carboxylate exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. Mechanistic studies suggest that the compound induces apoptosis via the intrinsic mitochondrial pathway, as evidenced by the activation of caspase-3 and -9. These findings were corroborated by a 2024 study in the European Journal of Medicinal Chemistry, which also explored the compound's potential as a chemosensitizer in combination therapies.

Despite these promising results, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to improve these properties, as well as comprehensive in vivo evaluations to assess safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-chlorophenyl)-1,2-oxazole-3-carboxylate (CAS: 2248362-17-4) represents a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Recent studies have provided valuable insights into its mechanism of action, synthetic optimization, and biological activity. Continued research in this area holds great potential for advancing therapeutic options in chemical biology and medicine.